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O-(15-carboxypentadecanoyl)carnitine O-(15-carboxypentadecanoyl)carnitine O-hexadecanedioyl-L-carnitine is an O-acyl-L-carnitine in which the acyl group is specified as hexadecanedioyl. It is an O-(15-carboxypentadecanoyl)carnitine and an O-acyl-L-carnitine. It is a conjugate acid of an O-hexadecanedioyl-L-carnitine(1-).
Brand Name: Vulcanchem
CAS No.: 42150-38-9
VCID: VC21192883
InChI: InChI=1S/C23H43NO6/c1-24(2,3)19-20(18-22(27)28)30-23(29)17-15-13-11-9-7-5-4-6-8-10-12-14-16-21(25)26/h20H,4-19H2,1-3H3,(H-,25,26,27,28)/t20-/m1/s1
SMILES: C[N+](C)(C)CC(CC(=O)[O-])OC(=O)CCCCCCCCCCCCCCC(=O)O
Molecular Formula: C23H43NO6
Molecular Weight: 429.6 g/mol

O-(15-carboxypentadecanoyl)carnitine

CAS No.: 42150-38-9

Cat. No.: VC21192883

Molecular Formula: C23H43NO6

Molecular Weight: 429.6 g/mol

* For research use only. Not for human or veterinary use.

O-(15-carboxypentadecanoyl)carnitine - 42150-38-9

Specification

Description O-hexadecanedioyl-L-carnitine is an O-acyl-L-carnitine in which the acyl group is specified as hexadecanedioyl. It is an O-(15-carboxypentadecanoyl)carnitine and an O-acyl-L-carnitine. It is a conjugate acid of an O-hexadecanedioyl-L-carnitine(1-).
CAS No. 42150-38-9
Molecular Formula C23H43NO6
Molecular Weight 429.6 g/mol
IUPAC Name (3R)-3-(15-carboxypentadecanoyloxy)-4-(trimethylazaniumyl)butanoate
Standard InChI InChI=1S/C23H43NO6/c1-24(2,3)19-20(18-22(27)28)30-23(29)17-15-13-11-9-7-5-4-6-8-10-12-14-16-21(25)26/h20H,4-19H2,1-3H3,(H-,25,26,27,28)/t20-/m1/s1
Standard InChI Key UNHCPLSWMNPZTD-HXUWFJFHSA-N
Isomeric SMILES C[N+](C)(C)C[C@@H](CC(=O)[O-])OC(=O)CCCCCCCCCCCCCCC(=O)O
SMILES C[N+](C)(C)CC(CC(=O)[O-])OC(=O)CCCCCCCCCCCCCCC(=O)O
Canonical SMILES C[N+](C)(C)CC(CC(=O)[O-])OC(=O)CCCCCCCCCCCCCCC(=O)O

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